Cas no 1620557-50-7 (3,5-diisocyanatopyridine)
3,5-Diisocyanatopyridine is a heterocyclic diisocyanate compound featuring two reactive isocyanate groups attached to a pyridine ring. Its key advantage lies in its dual functionality, enabling efficient crosslinking in polymer synthesis, particularly for high-performance polyurethanes and polyureas. The pyridine moiety enhances thermal stability and imparts potential coordination properties, making it useful in metal-organic frameworks (MOFs) or catalytic applications. The compound’s rigid aromatic structure contributes to improved mechanical properties in derived materials. It is also employed in specialty coatings and adhesives where chemical resistance and durability are critical. Careful handling is required due to the reactivity of the isocyanate groups.
3,5-diisocyanatopyridine structure
Product Name:3,5-diisocyanatopyridine
CAS No:1620557-50-7
MF:C7H3N3O2
MW:161.117620706558
CID:6297197
PubChem ID:140239326
Update Time:2025-06-06
3,5-diisocyanatopyridine Chemical and Physical Properties
Names and Identifiers
-
- 3,5-diisocyanatopyridine
- EN300-1592439
- 1620557-50-7
-
- Inchi: 1S/C7H3N3O2/c11-4-9-6-1-7(10-5-12)3-8-2-6/h1-3H
- InChI Key: HFXNZIDCNZYDDW-UHFFFAOYSA-N
- SMILES: O=C=NC1C=NC=C(C=1)N=C=O
Computed Properties
- Exact Mass: 161.022526347g/mol
- Monoisotopic Mass: 161.022526347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 71.8Ų
3,5-diisocyanatopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1592439-0.05g |
3,5-diisocyanatopyridine |
1620557-50-7 | 0.05g |
$612.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-0.1g |
3,5-diisocyanatopyridine |
1620557-50-7 | 0.1g |
$640.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-0.25g |
3,5-diisocyanatopyridine |
1620557-50-7 | 0.25g |
$670.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-0.5g |
3,5-diisocyanatopyridine |
1620557-50-7 | 0.5g |
$699.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-1.0g |
3,5-diisocyanatopyridine |
1620557-50-7 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-2.5g |
3,5-diisocyanatopyridine |
1620557-50-7 | 2.5g |
$1428.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-5.0g |
3,5-diisocyanatopyridine |
1620557-50-7 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-10.0g |
3,5-diisocyanatopyridine |
1620557-50-7 | 10g |
$3131.0 | 2023-06-04 | ||
| Enamine | EN300-1592439-50mg |
3,5-diisocyanatopyridine |
1620557-50-7 | 50mg |
$612.0 | 2023-09-23 | ||
| Enamine | EN300-1592439-100mg |
3,5-diisocyanatopyridine |
1620557-50-7 | 100mg |
$640.0 | 2023-09-23 |
3,5-diisocyanatopyridine Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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